2-(2-Fluoro-4-methylphenyl)propan-2-ol

• Molecular Formula: C10H13FO
• Molecular Weight: 168.21 g/mol
• IUPAC Name: 2-(2-fluoro-4-methylphenyl)propan-2-ol
• InChI: InChI=1S/C10H13FO/c1-7-4-5-8(9(11)6-7)10(2,3)12/h4-6,12H,1-3H3
• InChI Key: UHUAOBDQZHIJDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)(C)O)F

Description

2-(2-Fluoro-4-methylphenyl)propan-2-ol is a tertiary alcohol featuring a fluorinated and methyl-substituted aromatic ring. Its molecular structure combines a propan-2-ol backbone with a 2-fluoro-4-methylphenyl group, which confers unique electronic and steric properties. The fluorine atom, being electron-withdrawing, and the methyl group, electron-donating, create a polarizable aromatic system that may influence solubility, reactivity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Fluoro-4-methylphenyl)propan-2-ol typically involves the fluorination of 4-methylphenylpropanol. One common method is the reaction of 4-methylphenylpropanol with a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction is carried out in an inert atmosphere, usually at low temperatures, to prevent side reactions and ensure high yield.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Fluoro-4-methylphenyl)propan-2-ol may involve the use of continuous flow reactors to optimize reaction conditions and improve efficiency. The use of catalysts and advanced purification techniques can further enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2-Fluoro-4-methylphenyl)propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone using oxidizing agents such as chromium trioxide or potassium permanganate.

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: 2-(2-Fluoro-4-methylphenyl)propan-2-one.

Reduction: 2-(2-Fluoro-4-methylphenyl)propan-2-ol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-Fluoro-4-methylphenyl)propan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated organic compounds.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential use in pharmaceuticals due to its unique chemical properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Fluoro-4-methylphenyl)propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity and selectivity for these targets, leading to specific biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural analogs of 2-(2-Fluoro-4-methylphenyl)propan-2-ol, highlighting differences in substituents, biological activity, and applications:

Compound Name	Substituents/Modifications	Biological/Functional Properties	Applications	Reference
(2R,S)-1-(6-Methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol	Methoxy, indole, and methoxyphenoxy groups	Antiarrhythmic, α/β-adrenoceptor binding	Cardiovascular therapeutics
2-(3-Amino-6-chloroquinolin-2-yl)propan-2-ol (Reproxalap)	Quinoline ring with Cl and NH₂ groups	Not specified in evidence; likely ocular	Pharmaceutical (under investigation)
2-(Biphenyl-2-yl)propan-2-ol	Biphenyl substituent	Ligand for metal complexes	Catalysis, materials science
2-(4-Methoxyphenyl)propan-2-ol	4-Methoxy-phenyl group	Classified as phenylpropane derivative	Research in organic chemistry
(2RS)-1-[2-(2-Methoxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol (Impurity E)	Methoxyethyl and isopropylamino groups	Pharmaceutical impurity	Quality control in drug manufacturing

Key Observations:

• Biological Activity: Indole-containing analogs () exhibit antiarrhythmic and adrenoceptor-binding activities, suggesting that the target compound’s fluoromethylphenyl group could be tailored for similar pharmacological targets.
• Applications: Biphenyl and quinoline derivatives () demonstrate versatility in catalysis and materials science, implying that 2-(2-Fluoro-4-methylphenyl)propan-2-ol might find use in specialized ligand systems or polymer synthesis.

Physicochemical Properties

While specific data on 2-(2-Fluoro-4-methylphenyl)propan-2-ol is lacking, inferences can be drawn from analogs:

• Solubility : Fluorine’s electronegativity may reduce aqueous solubility compared to methoxy-substituted analogs (e.g., 2-(4-methoxyphenyl)propan-2-ol) .
• Thermal Stability : Tertiary alcohols with bulky aromatic groups (e.g., biphenyl-propan-2-ol) often exhibit higher melting points due to π-π stacking .
• Synthetic Challenges : The presence of fluorine may necessitate specialized fluorination techniques, unlike methoxy or chloro groups, which are more straightforward to introduce .